Cas no 1806985-15-8 (Methyl 3-cyano-5-(difluoromethyl)-2-fluoropyridine-6-acetate)

• Product Name: Methyl 3-cyano-5-(difluoromethyl)-2-fluoropyridine-6-acetate
• CAS No: 1806985-15-8
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 4872525
• Update Time: 2025-05-26

Methyl 3-cyano-5-(difluoromethyl)-2-fluoropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-(difluoromethyl)-2-fluoropyridine-6-acetate

• Inchi： 1S/C10H7F3N2O2/c1-17-8(16)3-7-6(9(11)12)2-5(4-14)10(13)15-7/h2,9H,3H2,1H3
• InChI Key： DZJAWMRXRIRLMM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(N=C1CC(=O)OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-5-(difluoromethyl)-2-fluoropyridine-6-acetate

Methyl 3-cyano-5-(difluoromethyl)-2-fluoropyridine-6-acetate (CAS No. 1806985-15-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-cyano-5-(difluoromethyl)-2-fluoropyridine-6-acetate, identified by its CAS number 1806985-15-8, represents a sophisticated intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with a cyano group, a difluoromethyl moiety, and a fluorine atom, has garnered significant attention due to its versatile applications in drug development. The structural uniqueness of this molecule not only makes it a valuable building block for synthesizing complex pharmaceuticals but also positions it as a subject of interest for researchers exploring novel therapeutic agents.

The relevance of Methyl 3-cyano-5-(difluoromethyl)-2-fluoropyridine-6-acetate in contemporary pharmaceutical research is underscored by its role in the synthesis of molecules with potential therapeutic benefits. The presence of multiple fluorine atoms and the cyano group introduces specific electronic and steric properties that can be leveraged to modulate the biological activity of the final drug products. This has led to its incorporation in the development of new chemical entities (NCEs) targeting various diseases, including oncology, infectious diseases, and neurological disorders.

In recent years, there has been a surge in the use of fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability, improve binding affinity, and increase oral bioavailability. The compound’s structure, featuring both electron-withdrawing and electron-donating groups, makes it an attractive candidate for further derivatization. Researchers have been exploring its potential as a precursor for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The difluoromethyl group, in particular, is known to contribute to the lipophilicity and metabolic resistance of drugs.

The synthesis of Methyl 3-cyano-5-(difluoromethyl)-2-fluoropyridine-6-acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. The introduction of fluorine atoms into the pyridine ring is particularly challenging but essential for maintaining the desired pharmacological properties. Recent advancements in fluorination techniques have enabled more efficient and selective modifications, thereby facilitating the production of this valuable intermediate.

One of the most compelling aspects of Methyl 3-cyano-5-(difluoromethyl)-2-fluoropyridine-6-acetate is its potential application in designing next-generation antiviral agents. The structural features present in this compound can be tailored to interact with viral enzymes or receptors, thereby inhibiting viral replication. For instance, studies have shown that pyridine derivatives can disrupt viral protease activity or interfere with reverse transcriptase inhibition. The cyano group and difluoromethyl substituents are particularly effective in modulating these interactions, making this compound a promising candidate for antiviral drug development.

The pharmacokinetic properties of drugs derived from Methyl 3-cyano-5-(difluoromethyl)-2-fluoropyridine-6-acetate are also areas of active research. The presence of fluorine atoms can significantly influence drug absorption, distribution, metabolism, and excretion (ADME) profiles. By optimizing the substitution pattern on the pyridine ring, researchers aim to develop drugs with improved bioavailability and reduced toxicity. Computational modeling techniques have been instrumental in predicting how different structural modifications will affect ADME properties, allowing for more rational drug design.

In conclusion, Methyl 3-cyano-5-(difluoromethyl)-2-fluoropyridine-6-acetate (CAS No. 1806985-15-8) stands as a pivotal intermediate in pharmaceutical synthesis. Its unique structural features make it an invaluable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated compounds, the significance of this intermediate is likely to grow further. The ongoing exploration of its synthetic pathways and pharmacological potential promises to yield innovative solutions in drug discovery and development.